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This technical guide provides a comprehensive overview of the key features of the ovalbumin

(OVA) (55-62) peptide, a crucial tool for researchers and professionals in immunology and drug

development. This document details its immunological properties, binding kinetics to the H-2Kb

molecule, and its role in T-cell responses, supported by experimental data and protocols.

The OVA (55-62) peptide, with the amino acid sequence KVVRFDKL, is a well-characterized,

subdominant cytotoxic T-lymphocyte (CTL) epitope derived from chicken ovalbumin.[1] It is

presented by the murine Major Histocompatibility Complex (MHC) class I molecule H-2Kb.[2][3]

While the immunodominant OVA (257-264) peptide (SIINFEKL) typically elicits a more robust

CD8+ T-cell response, the OVA (55-62) peptide serves as a valuable tool for studying the

breadth of immune responses, T-cell repertoire, and the mechanisms of antigen processing

and presentation.[4][5]

Immunological Characteristics and Binding Affinity
The interaction between the OVA (55-62) peptide and the H-2Kb molecule is a critical

determinant of its immunogenicity. Quantitative analysis of this binding reveals a strong affinity,

essential for the formation of stable peptide-MHC complexes that can be recognized by T-cell

receptors.
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Parameter Value Reference

Sequence KVVRFDKL

MHC Restriction H-2Kb [2][3]

IC50 for H-2Kb 352 nM [4]

Association Rate (Kon) 6.5 x 10² M⁻¹s⁻¹ [5]

Dissociation Rate (Koff) 1.6 x 10⁻⁵ s⁻¹ [5]

Table 1: Quantitative Data for OVA (55-62) Peptide. This table summarizes the key quantitative

parameters of the OVA (55-62) peptide, including its amino acid sequence, MHC restriction,

and binding kinetics to the H-2Kb molecule.

Antigen Processing and Presentation Pathway
The presentation of the OVA (55-62) peptide from exogenous ovalbumin to CD8+ T-cells

occurs via the MHC class I cross-presentation pathway. This process is crucial for generating

immune responses against extracellular antigens, such as those from viruses or tumors. The

pathway involves the uptake of exogenous antigen by antigen-presenting cells (APCs),

followed by processing and loading onto MHC class I molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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